Cas no 1021101-11-0 (8-butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021101-11-0
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• CID: 6120107
• PubChem ID: 42109499
• Update Time: 2025-06-11

8-butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5047-0293
• AKOS024493474
• 1021101-11-0
• VU0632441-1
• 8-butyryl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C19H25N3O4/c1-2-6-16(23)21-11-9-19(10-12-21)17(24)22(18(25)20-19)13-14-26-15-7-4-3-5-8-15/h3-5,7-8H,2,6,9-14H2,1H3,(H,20,25)
• InChI Key： KUIHMHQDCMVNDK-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)CCC)CC2)C(=O)N(CCOC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 359.18450629g/mol
• Monoisotopic Mass: 359.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79Ų

Additional information on 8-butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Overview of 8-Butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021101-11-0)

The compound 8-butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021101-11-0) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique spirocyclic framework and functional groups make it a promising candidate for various applications, particularly in drug discovery and development. This article delves into the properties, potential uses, and current research trends surrounding this compound, while addressing common queries and industry trends.

One of the most notable features of 8-butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is its spiro[4.5]decane core, which is a hallmark of many bioactive molecules. The presence of both butanoyl and phenoxyethyl substituents enhances its versatility, allowing it to interact with diverse biological targets. Researchers have explored its potential as a central nervous system (CNS) modulator, given its structural similarity to other spirocyclic compounds with known neuroactive properties.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their applications in treating neurological disorders and chronic diseases. 8-Butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has been studied for its potential role in neuroprotection and anti-inflammatory effects, aligning with the growing focus on mental health and neurodegenerative conditions like Alzheimer's and Parkinson's disease. These areas are among the most searched topics in pharmaceutical research today.

The synthesis of 8-butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves multi-step organic reactions, including cyclization and acylation processes. Its CAS No. 1021101-11-0 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's molecular stability and solubility profile have also been investigated, as these factors are critical for its bioavailability and therapeutic efficacy.

Another area of interest is the compound's potential as a precursor for derivatives with enhanced pharmacological properties. Chemists are exploring modifications to its butanoyl or phenoxyethyl groups to optimize its activity and selectivity. Such efforts are part of a broader trend in structure-activity relationship (SAR) studies, which dominate modern drug design discussions.

From an industrial perspective, 8-butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a valuable intermediate in the synthesis of more complex molecules. Its scalable production and purity standards are key considerations for manufacturers, especially in light of increasing regulatory scrutiny on chemical safety and environmental impact. These topics frequently appear in searches related to green chemistry and sustainable synthesis.

In conclusion, 8-butanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021101-11-0) is a compound of significant scientific and industrial relevance. Its structural complexity, coupled with its potential therapeutic applications, positions it as a subject of ongoing research. As the pharmaceutical industry continues to prioritize innovative drug candidates and sustainable practices, this compound is likely to remain a focal point in both academic and commercial spheres.